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Introduction

The P2Y6 receptor (P2Y6R) is a G protein-coupled receptor (GPCR) that plays a significant

role in various physiological and pathological processes, including inflammation, immune

responses, and cell migration.[1][2] It is a member of the P2Y receptor family, which is

activated by extracellular nucleotides.[3] The endogenous and preferential agonist for the P2Y6

receptor is Uridine-5'-diphosphate (UDP).[2][4][5] UDP disodium salt is a stable and potent tool

compound used by researchers to selectively activate the P2Y6 receptor and investigate its

downstream signaling cascades and cellular functions.[6][7] These notes provide an overview

of the P2Y6R signaling pathway and detailed protocols for studying its activation using UDP

disodium salt.

P2Y6 Receptor Signaling Pathways

Activation of the P2Y6 receptor by UDP initiates intracellular signaling through multiple G

protein-dependent pathways. The receptor primarily couples to Gαq/11 and Gα12/13 proteins

to elicit cellular responses.[1][8]
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Gαq Pathway: Upon UDP binding, the Gαq subunit activates Phospholipase C (PLC).[1][9]

PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second

messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[9] IP3 diffuses into

the cytoplasm and binds to its receptors on the endoplasmic reticulum, triggering the release

of stored intracellular calcium (Ca2+).[9][10][11] The subsequent increase in cytosolic Ca2+

and DAG together activate Protein Kinase C (PKC), leading to the phosphorylation of

downstream targets and various cellular responses.[9][12]

Gα12/13 Pathway: P2Y6R can also couple to Gα12/13 proteins, which activate the

RhoA/ROCK signaling pathway.[8][12] This pathway is crucial for regulating the actin

cytoskeleton, leading to the formation of membrane protrusions like filopodia and focal

adhesions, which are essential for cell migration.[12]
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P2Y6 Receptor Signaling Pathways.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/product/b15684336/docs?utm_src=pdf-body-img#application-notes-utilizing-udp-disodium-salt-for-p2y6-receptor-activation-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15684336?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pharmacological Data of UDP Disodium Salt

UDP disodium salt is a selective agonist for the P2Y6 receptor. It is also reported to act as an

antagonist at the P2Y14 receptor.[5][6] The following table summarizes its in vitro activity.

Parameter Receptor Species Value Reference

EC50 P2Y6 Human 300 nM [6][7]

pEC50 P2Y6 Human 6.52 [6]

pEC50 P2Y14 Human 7.28 (antagonist) [6]

Protocols
Protocol 1: In Vitro Calcium Mobilization Assay

This protocol describes the measurement of intracellular calcium mobilization in cells

expressing the P2Y6 receptor following stimulation with UDP disodium salt. This is a common

method to assess the activation of Gq-coupled receptors.[13]

Principle

Cells are loaded with a calcium-sensitive fluorescent dye, such as Fura-2 AM or Fluo-4 AM.[14]

Upon P2Y6R activation by UDP, the Gq pathway is initiated, leading to an IP3-mediated

release of Ca2+ from intracellular stores.[15] The fluorescent dye binds to the increased

intracellular calcium, causing a change in its fluorescence intensity, which can be measured

using a fluorescence microplate reader or microscope.[14]

Materials

Cells expressing P2Y6 receptor (e.g., 1321N1 astrocytoma cells, HEK293 cells)[16]

UDP Disodium Salt (agonist)[5]

Calcium-sensitive dye (e.g., Fura-2 AM, Fluo-4 AM, Calcium 6 Assay Kit)[14][17]

Pluronic F-127
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Probenecid (optional, to prevent dye leakage)[17]

Hanks' Balanced Salt Solution (HBSS) or other suitable assay buffer[14]

96-well or 384-well black, clear-bottom microplates

Fluorescence microplate reader with automated injection capabilities (e.g., FLIPR) or

fluorescence microscope.[18]

Procedure

Cell Plating: Seed cells into a black, clear-bottom 96-well or 384-well plate at an appropriate

density to achieve a confluent monolayer on the day of the experiment. Incubate overnight at

37°C, 5% CO2.

Dye Loading Solution Preparation: Prepare a loading buffer by dissolving the calcium-

sensitive dye (e.g., 4 µM Fluo-4 AM) and an equal concentration of Pluronic F-127 in HBSS.

If using, add probenecid (e.g., 2.5 mM) to this solution.[17]

Cell Loading: Remove the cell culture medium from the plate and wash the cells once with

HBSS. Add the dye loading solution to each well and incubate for 45-60 minutes at 37°C in

the dark.[17]

Washing: After incubation, gently wash the cells two to three times with HBSS (containing

probenecid, if used) to remove excess dye. Leave a final volume of buffer in each well for the

assay.

Compound Preparation: Prepare a stock solution of UDP disodium salt in water or buffer.[19]

Create a dilution series to generate a dose-response curve (e.g., ranging from 1 nM to 100

µM). The final concentration in the well will be lower depending on the addition volume.

Measurement: Place the plate in the fluorescence microplate reader. Set the instrument to

record fluorescence over time (kinetic read). Establish a stable baseline reading for 10-20

seconds.

Agonist Addition: Use the instrument's injector to add the UDP disodium salt solution to the

wells.
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Data Acquisition: Continue recording the fluorescence signal for at least 60-180 seconds to

capture the peak response and subsequent signal decay.

Data Analysis: For each well, calculate the change in fluorescence (ΔF) by subtracting the

baseline fluorescence from the peak fluorescence. Plot the ΔF against the logarithm of the

UDP concentration and fit the data to a four-parameter logistic equation to determine the

EC50 value.
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Experimental Workflow: Calcium Mobilization Assay.
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Protocol 2: Inositol Phosphate (IP) Accumulation Assay

This protocol measures the accumulation of inositol phosphates, a direct product of PLC

activity, following P2Y6R stimulation.[16]

Principle

Cells are metabolically labeled with [3H]-myo-inositol, which is incorporated into membrane

phosphoinositides like PIP2. Upon stimulation with UDP, activated PLC cleaves the labeled

PIP2, releasing soluble [3H]-inositol phosphates into the cytosol.[20] The reaction is stopped,

and the radiolabeled IPs are separated from other components by anion-exchange

chromatography and quantified by liquid scintillation counting.[21]

Materials

Cells expressing P2Y6 receptor

[3H]-myo-inositol (radiolabel)

Inositol-free culture medium

UDP Disodium Salt (agonist)

Lithium Chloride (LiCl) solution (to inhibit inositol monophosphatases)

Perchloric Acid (PCA) or Trichloroacetic Acid (TCA) (to stop the reaction)

Anion-exchange chromatography columns (e.g., Dowex AG1-X8)

Scintillation fluid and vials

Liquid scintillation counter

Procedure

Cell Labeling: Seed cells in multi-well plates (e.g., 12-well or 24-well). Once they reach near-

confluency, replace the medium with inositol-free medium containing [3H]-myo-inositol (e.g.,
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1-2 µCi/mL). Incubate for 24-48 hours to ensure sufficient labeling of the phosphoinositide

pool.[20]

Pre-incubation: Wash the labeled cells with an appropriate buffer (e.g., HBSS). Pre-incubate

the cells in a buffer containing LiCl (e.g., 10-20 mM) for 15-30 minutes. LiCl prevents the

degradation of IP1, allowing for a more robust signal accumulation.

Stimulation: Add various concentrations of UDP disodium salt to the wells and incubate for a

defined period (e.g., 30-60 minutes) at 37°C. P2Y6R activation can be slow and sustained.

[16]

Extraction: Stop the stimulation by aspirating the medium and adding ice-cold PCA (e.g., 0.5

M) or TCA (e.g., 10%). Keep on ice for 20-30 minutes to lyse the cells and precipitate

proteins and lipids.

Separation:

Collect the acid-soluble supernatants (containing the IPs).

Neutralize the extracts.

Apply the neutralized samples to pre-equilibrated anion-exchange columns.

Elution: Wash the columns to remove unincorporated [3H]-myo-inositol. Elute the total [3H]-

inositol phosphates with a high-molarity buffer (e.g., 1 M ammonium formate / 0.1 M formic

acid).

Quantification: Add the eluted fractions to scintillation vials with scintillation fluid. Measure

the radioactivity using a liquid scintillation counter.

Data Analysis: Express the results as counts per minute (CPM) or as a percentage of total

incorporated radioactivity. Plot the CPM values against the UDP concentration to generate a

dose-response curve and calculate the EC50.
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Core Agonist-Receptor Interaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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